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Compound of Interest

Compound Name: ethyl 2-(4-acetylphenyl)acetate

Cat. No.: B075524

This guide provides comprehensive information on the chemical properties, synthesis, and
analysis of ethyl 2-(4-acetylphenyl)acetate, a key intermediate in various chemical syntheses.
The content is tailored for researchers, scientists, and professionals in the field of drug
development and chemical research.

Chemical Identity and Properties

Ethyl 2-(4-acetylphenyl)acetate is a substituted phenylacetate derivative. Its core structure
consists of a benzene ring substituted with an acetyl group and an ethyl acetate group.

Table 1: Physicochemical Properties of Ethyl 2-(4-acetylphenyl)acetate
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Property Value References
Molecular Formula C12H1403 [1112]
Molecular Weight 206.24 g/mol [1][2]
CAS Number 1528-42-3 [11[3]

Ethyl (4-acetylphenyl)acetate,

ethyl p-acetylphenylacetate,

para-acetyl-phenylacetic acid
Synonyms ethyl ester, 4- [1]

Acetylbenzeneacetic acid ethyl

ester, (4-Acetylphenyl)acetic

acid ethyl ester

Experimental Protocols

Detailed experimental procedures are crucial for the successful synthesis and application of
chemical compounds. Below is a representative protocol for the synthesis of ethyl 2-(4-
acetylphenyl)acetate.

Synthesis of Ethyl 2-(4-acetylphenyl)acetate via Friedel-Crafts Acylation

This protocol outlines a common method for the synthesis of ethyl 2-(4-acetylphenyl)acetate,
which involves the Friedel-Crafts acylation of ethyl phenylacetate.

Materials:

Ethyl phenylacetate

Acetyl chloride

Anhydrous aluminum chloride (AICI3)

Dichloromethane (DCM)

Hydrochloric acid (HCI), 1M solution
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e Saturated sodium bicarbonate solution
¢ Anhydrous magnesium sulfate (MgSOQOa)

o Standard laboratory glassware and equipment (round-bottom flask, condenser, dropping
funnel, magnetic stirrer, etc.)

Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, suspend
anhydrous aluminum chloride in dry dichloromethane.

o Addition of Reactants: Cool the suspension to 0°C using an ice bath. Add a solution of ethyl
phenylacetate in dry dichloromethane dropwise to the stirred suspension. Following this, add
acetyl chloride dropwise, maintaining the temperature at 0°C.

» Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 12-18 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Work-up: Upon completion, carefully pour the reaction mixture into a flask containing
crushed ice and 1M HCI. Separate the organic layer.

» Extraction and Washing: Extract the aqueous layer with dichloromethane. Combine the
organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and
brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the crude product by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure ethyl 2-(4-
acetylphenyl)acetate.

Visualized Workflow
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The following diagram illustrates the general workflow for the synthesis and purification of ethyl
2-(4-acetylphenyl)acetate.
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Click to download full resolution via product page

Synthesis and Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 2-(4-Acetylphenyl)acetate - CAS:1528-42-3 - Sunway Pharm Ltd [3wpharm.com]

2. Ethyl acetylphenylacetate | C12H1403 | CID 95389 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. indiamart.com [indiamart.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-(4-
acetylphenyl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075524#ethyl-2-4-acetylphenyl-acetate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b075524?utm_src=pdf-body
https://www.benchchem.com/product/b075524?utm_src=pdf-body
https://www.benchchem.com/product/b075524?utm_src=pdf-body-img
https://www.benchchem.com/product/b075524?utm_src=pdf-custom-synthesis
https://www.3wpharm.com/product/68028.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-acetylphenylacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-acetylphenylacetate
https://www.indiamart.com/proddetail/ethyl-2-4-acetylphenyl-acetate-26246549130.html
https://www.benchchem.com/product/b075524#ethyl-2-4-acetylphenyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b075524#ethyl-2-4-acetylphenyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b075524#ethyl-2-4-acetylphenyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b075524#ethyl-2-4-acetylphenyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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